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Compound of Interest

Compound Name: 1-Linoleoyl Glycerol

Cat. No.: B15611394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 1-Linoleoyl Glycerol (1-

LG), a significant monoacylglycerol in lipidomics research. This document outlines its biological

roles, particularly in inflammatory pathways, and offers detailed protocols for its analysis and

application in experimental settings.

Introduction
1-Linoleoyl Glycerol (1-LG), also known as 1-monolinolein, is a monoacylglycerol comprising

a linoleic acid molecule attached to the sn-1 position of a glycerol backbone via an ester

linkage.[1] This ester bond makes it susceptible to hydrolysis by various lipases and esterases,

releasing linoleic acid and glycerol.[1][2] This contrasts with its ether-linked counterpart, 1-O-

linoleyl glycerol, which is more resistant to enzymatic degradation.[1][2] In lipidomics, 1-LG is

investigated for its role as a signaling molecule and as a potential biomarker in various

physiological and pathological states.[3][4]

Physicochemical Properties
A clear understanding of the physicochemical properties of 1-LG is essential for its handling

and use in experimental setups.
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Property Value Source(s)

CAS Number 2277-28-3 [1]

Molecular Formula C₂₁H₃₈O₄ [1]

Molecular Weight 354.52 g/mol [1]

Appearance
Colorless to pale yellow

liquid/oil
[1]

Melting Point 14-15 °C [1][2]

Chemical Stability
Moderate (Susceptible to

hydrolysis)
[2]

Enzymatic Stability Low (Substrate for lipases) [2]

Biological Significance and Signaling Pathways
The primary recognized role of 1-LG in cellular signaling is the inhibition of Lipoprotein-

associated phospholipase A2 (Lp-PLA2), an enzyme implicated in inflammation and

atherosclerosis.[3][5] By inhibiting Lp-PLA2, 1-LG can modulate inflammatory responses.[5]

The (R) and (S) enantiomers of 1-Linoleoyl Glycerol have been shown to inhibit Lp-PLA2 with

IC₅₀ values of 45.0 µM and 52.0 µM, respectively.[5]

Metabolically, 1-LG can be metabolized by human eosinophils and neutrophils into other

bioactive lipids, such as 13-hydroxyoctadecadienoic acid (13-HODE) and its glycerol ester.[5]

Below is a simplified representation of the inhibitory action of 1-LG on the Lp-PLA2 pathway.
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Biological Sample

Homogenization (for tissue)

Add Extraction Solvents
(e.g., Chloroform/Methanol or MTBE/Methanol)

Vortex / Incubate

Phase Separation
(Centrifugation)

Collect Lipid-Rich Organic Phase

Dry Under Nitrogen

Reconstitute in Appropriate Solvent

Downstream Analysis
(LC-MS/MS, GC-MS)

 

Prepare Serial Dilutions of 1-LG

Add Assay Buffer, Lp-PLA2, and 1-LG to 96-well plate

Pre-incubate at 37°C

Add Fluorescent Substrate to Initiate Reaction

Monitor Fluorescence Over Time

Calculate % Inhibition

Determine IC50 from Dose-Response Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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